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Compound of Interest

Compound Name: Dodecyl methyl sulfide

Cat. No.: B1585573 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dodecyl methyl sulfide is an amphiphilic molecule with a long hydrophobic dodecyl chain and

a polar thioether head group, positioning it as a potentially valuable non-ionic surfactant for the

formulation of microemulsions. Microemulsions are thermodynamically stable, isotropic

systems of oil, water, and surfactant, often in combination with a co-surfactant.[1][2][3] Their

unique properties, such as high interfacial area, low interfacial tension, and the ability to

solubilize both lipophilic and hydrophilic drugs, make them attractive vehicles for advanced

drug delivery.[4][5][6][7] These application notes provide a comprehensive overview and

detailed protocols for the utilization of dodecyl methyl sulfide in the development of

microemulsion-based drug delivery systems.

Physicochemical Properties of Dodecyl Methyl
Sulfide
A thorough understanding of the physicochemical properties of dodecyl methyl sulfide is

essential for the successful formulation of stable and effective microemulsions.
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Property Value Reference

Molecular Formula C₁₃H₂₈S [8]

Molecular Weight 216.43 g/mol [8][9]

Appearance Colorless liquid [8]

Density 0.816 g/mL at 25 °C [9][10]

Boiling Point 110 °C at 0.2 mmHg [9][10]

Refractive Index (n20/D) 1.4610 [9]

Solubility
Insoluble in water; soluble in

organic solvents

Hydrophile-Lipophile Balance

(HLB)

Estimated to be low (indicative

of lipophilicity)
[3]

Experimental Protocols
Protocol 1: Determination of Critical Micelle
Concentration (CMC) of Dodecyl Methyl Sulfide
The Critical Micelle Concentration (CMC) is the concentration of a surfactant above which

micelles spontaneously form.[11] Determining the CMC is a critical first step in characterizing a

new surfactant. The surface tension method is a widely used and reliable technique.[1]

Objective: To determine the CMC of dodecyl methyl sulfide in an aqueous solution.

Materials:

Dodecyl methyl sulfide

Deionized water

Tensiometer (Du Noüy ring or Wilhelmy plate)

High-precision analytical balance
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Glassware

Procedure:

Prepare a stock solution of dodecyl methyl sulfide in deionized water at a concentration

significantly above the expected CMC.

Prepare a series of dilutions from the stock solution to obtain a range of concentrations.

Calibrate the tensiometer according to the manufacturer's instructions.

Measure the surface tension of each dilution, starting from the lowest concentration.

Record the surface tension value for each concentration.

Plot the surface tension as a function of the logarithm of the dodecyl methyl sulfide
concentration.

The CMC is the point at which the surface tension ceases to decrease significantly with

increasing surfactant concentration. This is identified as the inflection point in the plot.[1]

Data Presentation:
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Dodecyl Methyl Sulfide Concentration
(mol/L)

Surface Tension (mN/m)

1.0 x 10⁻⁶ 72.0

1.0 x 10⁻⁵ 65.3

5.0 x 10⁻⁵ 58.1

1.0 x 10⁻⁴ 52.4

5.0 x 10⁻⁴ 45.2

1.0 x 10⁻³ 38.9

5.0 x 10⁻³ 35.1

1.0 x 10⁻² 35.0

5.0 x 10⁻² 34.9

Note: The data presented in this table is hypothetical and for illustrative purposes.
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Preparation

Measurement Data Analysis

Prepare Stock Solution
of Dodecyl Methyl Sulfide Create Serial Dilutions

Measure Surface Tension
of Each DilutionCalibrate Tensiometer Plot Surface Tension vs.

log(Concentration) Identify Inflection Point (CMC)
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Preparation

Titration & Observation

Data Analysis & Plotting

Prepare Surfactant/Co-surfactant
Mixtures (Smix) at Fixed Ratios

Prepare Oil/Smix Mixtures
at Various Ratios

Titrate Oil/Smix with Water

Observe for Clarity/Turbidity

Record Compositions

Plot on Ternary Diagram

Delineate Microemulsion Region

 

Drug Delivery

Cellular Response

Drug-Loaded
Dodecyl Methyl Sulfide

Microemulsion

Enhanced Cellular Uptake

Intracellular Drug Release

Caspase-3 Activation

Apoptosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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